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Compound of Interest

Compound Name: 5-Bromo-2-methylpyrimidine

Cat. No.: B124572

Essential Safety and Handling Guide for 5-Bromo-2-
methylpyrimidine

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides immediate and essential safety protocols,
operational procedures, and disposal plans for 5-Bromo-2-methylpyrimidine, ensuring both
personal safety and regulatory compliance.

Hazard ldentification and Safety Summary

5-Bromo-2-methylpyrimidine is a hazardous substance that requires careful handling to avoid
adverse health effects. Key hazards include skin irritation, serious eye irritation, and potential
respiratory irritation. It is also harmful if swallowed or inhaled.[1] Adherence to the safety
protocols outlined below is critical.
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Safety and Handling
Information

Description Source

GHS Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause
respiratory irritation. H302 + [1]
H312 + H332: Harmful if

swallowed, in contact with skin

or if inhaled.

Light yellow to brown powder

Appearance
or crystal.
Keep container tightly closed
in a dry, cool, and well-
Storage

ventilated place.[1][2][3] Store
locked up.[1][3]

Incompatibilities

Strong oxidizing agents,

[1]

Strong acids.

First Aid: Eyes

Rinse immediately with plenty
of water, also under the
eyelids, for at least 15 minutes.

Get medical attention.[1]

First Aid: Skin

Wash off immediately with
plenty of water for at least 15
minutes. If skin irritation

persists, call a physician.[1][2]

First Aid: Inhalation

Remove to fresh air. If not
breathing, give artificial
respiration. Get medical

attention if symptoms occur.[2]

First Aid: Ingestion

Clean mouth with water and
drink afterwards plenty of

water. Get medical attention if
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symptoms occur.[2] Do NOT

induce vomiting.

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. All
PPE should meet established standards such as those from NIOSH (US) or EN (EU).

Protection Type Specification Standard

Wear appropriate protective

eyeglasses or chemical safety OSHA's eye and face

] goggles.[1] A face shield protection regulations in 29
Eye/Face Protection ] N
should be worn in addition to CFR 1910.133 or European
goggles where there is a Standard EN166.[1][2]

splash hazard.[4]

Chemical-resistant gloves ) )
o Gloves must satisfy Regulation
) ) (e.g., nitrile rubber) and a lab
Skin Protection ) (EVU) 2016/425 and standard
coat or a complete suit

_ _ _ EN 374.
protecting against chemicals.
Use only under a chemical
fume hood.[1] If dust or Follow the OSHA respirator

aerosols may be generated, a regulations found in 29 CFR
NIOSH-approved N95 dust 1910.134 or European
mask or an air-purifying Standard EN 149.[1][2]

Respiratory Protection

respirator is required.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 5-Bromo-2-methylpyrimidine minimizes the risk of
exposure and contamination.

e Preparation:

o Ensure a Safety Data Sheet (SDS) for 5-Bromo-2-methylpyrimidine is accessible.
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o Verify that all necessary PPE is available and in good condition.

o Confirm that a chemical fume hood is operational and eyewash stations and safety
showers are accessible.[1]

e Handling:

o Conduct all handling of 5-Bromo-2-methylpyrimidine within a certified chemical fume
hood to minimize inhalation exposure.[1]

o Wear all required PPE, including a lab coat, chemical-resistant gloves, and safety goggles.

[1]
o Avoid the formation of dust and aerosols.[2][5]
o Do not eat, drink, or smoke in the handling area.[2]
o Keep the container tightly closed when not in use.[2]
e Post-Handling:
o Wash hands thoroughly with soap and water after handling.[2]
o Decontaminate the work area.
o Properly remove and dispose of contaminated PPE.

Disposal Plan

Proper disposal of 5-Bromo-2-methylpyrimidine and its contaminated waste is crucial to
prevent environmental contamination and ensure regulatory compliance.

» Waste Segregation:

o All waste containing 5-Bromo-2-methylpyrimidine must be classified as hazardous
waste.[6]

o As a halogenated organic compound, it must be segregated from non-halogenated
organic waste.[6]
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o Waste Collection:

o Collect all solid waste (e.g., contaminated gloves, weighing paper) in a designated,
compatible, and properly sealed container.[7]

o Liquid waste containing 5-Bromo-2-methylpyrimidine should be collected in a dedicated
halogenated organic solvent waste container.[7]

e Labeling and Storage:

o The waste container must be clearly labeled with "Hazardous Waste," the full chemical
name "5-Bromo-2-methylpyrimidine,” and appropriate hazard pictograms.[6]

o Store the hazardous waste container in a designated and secure location, using
secondary containment to prevent spills.[7]

e Final Disposal:
o The final disposal must be handled by a licensed hazardous waste disposal company.[7]

o The recommended method of disposal is incineration in a chemical incinerator equipped
with an afterburner and scrubber.[5][7]

o Never dispose of this chemical down the drain or in regular trash.[6]

Emergency Procedures: Spill Management

In the event of a spill, immediate and proper cleanup is crucial to minimize exposure and
environmental contamination.[7]
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Evacuate Immediate Area

'

Alert Supervisor and EH&S

i

Don Appropriate PPE
(respirator, gloves, goggles, lab coat)

i

Contain the Spill
(use inert absorbent for liquids)

i

Clean Up Spill
(avoid creating dust)

'

Decontaminate the Area

'

Dispose of Waste as Hazardous

'

Complete Incident Report

Click to download full resolution via product page

Caption: Workflow for the safe management of a 5-Bromo-2-methylpyrimidine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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